Cas no 1125-74-2 (1,2-Benzenediol,3-(2-propen-1-yl)-)

1,2-Benzenediol,3-(2-propen-1-yl)- structure
1125-74-2 structure
Product Name:1,2-Benzenediol,3-(2-propen-1-yl)-
CAS No:1125-74-2
MF:C9H10O2
MW:150.174502849579
CID:204532
Update Time:2025-04-19

1,2-Benzenediol,3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,3-(2-propen-1-yl)-
    • 3-prop-2-enylbenzene-1,2-diol
    • 1,2-bis-(4-bromo-phenyl)-1,2-diphenyl-ethane-1,2-diol
    • 1,2-Bis-(4-brom-phenyl)-1,2-diphenyl-aethan-1,2-diol
    • 1,2-Dihydroxy-1,2-diphenyl-1,2-bis-(4-brom-phenyl)-aethan
    • 1,2-dihydroxy-3-(2-propenyl)benzene
    • 2.3-Dihydroxy-1-allyl-benzol
    • 3-(2-propenyl)-1,2-benze
    • 3-allyl-benzene-1,2-diol
    • 3-Allyl-brenzcatechin
    • 3-allyl-pyrocatechol
    • 4.4'-Dibrom-benzpinakon
    • AC1Q262O
    • AR-1B5586
    • CTK5A2441
    • KST-1B6670
    • NSC27939
    • symm. 4.4'-Dibrom-benzpinakon
    • Inchi: 1S/C9H10O2/c1-2-4-7-5-3-6-8(10)9(7)11/h2-3,5-6,10-11H,1,4H2
    • InChI Key: PARWTEYYJSDGQM-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1CC=C)O

Computed Properties

  • Exact Mass: 150.0681
  • Monoisotopic Mass: 150.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.1241
  • Melting Point: 28°C
  • Boiling Point: 231.72°C (rough estimate)
  • Flash Point: 132.2°C
  • Refractive Index: 1.5656 (estimate)
  • PSA: 40.46
  • LogP: 1.82630
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